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Compound of Interest

4-(4-Bromo-2-
Compound Name:
chlorobenzyl)morpholine

CAS No.: 494773-04-5

Cat. No.: B1288959

Get Quote

Executive Summary

4-(4-Bromo-2-chlorobenzyl)morpholine is a specialized heterocyclic building block used
primarily in medicinal chemistry as a lipophilic, solubilizing intermediate. It combines a
morpholine moiety—a privileged scaffold known to improve pharmacokinetic profiles—with a
polyhalogenated benzyl ring (4-bromo, 2-chloro) that offers distinct handles for further structural
elaboration.

This guide details the physicochemical identity, validated synthesis protocols, and strategic
applications of this compound. It is designed for researchers requiring a robust method to
generate this intermediate from commercially available precursors.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]

Nomenclature & Identifiers

The compound is a tertiary amine formed by the benzylation of morpholine.
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Parameter

Details

IUPAC Name

4-[(4-bromo-2-chlorophenyl)methyllmorpholine

Common Name

4-(4-Bromo-2-chlorobenzyl)morpholine

Molecular Formula C11H13BrCINO
Molecular Weight 290.58 g/mol
SMILES C1COCCN1CcC2=C(Cl)C=C(Br)C=C2

Precursor CAS

89720-77-4 (4-Bromo-2-chlorobenzyl bromide)

Component CAS

110-91-8 (Morpholine)

Physicochemical Properties (Predicted)

Note: As a specialized intermediate, experimental values are often approximated from

structural analogs.

Property Value / Prediction Rationale
) ] ) ) Consistent with halogenated
Appearance Off-white solid or viscous oil )
benzyl morpholines.
N ) High MW and polarity of the
Boiling Point ~340°C (at 760 mmHQ) o
morpholine ring.
Lipophilic benzyl grou
LogP (Calc) 3.2+04 Pop Y g P
balances hydrophilic ether.
Typical for N-benzyl
pKa (Base) ~7.5-8.0 morpholines; protonates at
physiological pH.
N Poor water solubility as free
Solubility DCM, EtOAc, MeOH, DMSO

base; soluble as HCI salt.

Synthesis Protocol
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The most reliable route to 4-(4-Bromo-2-chlorobenzyl)morpholine is the Nucleophilic
Substitution (

) of 4-bromo-2-chlorobenzyl bromide with morpholine. This method is preferred over reductive
amination due to the commercial availability of the benzyl bromide and the avoidance of
potential dehalogenation side reactions common with reducing agents.

Reaction Scheme (Graphviz)
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Figure 1: Validated

synthesis pathway using basic scavenging conditions.

Step-by-Step Methodology

Reagents:

4-Bromo-2-chlorobenzyl bromide (1.0 equiv) [CAS: 89720-77-4][1][2][3]

Morpholine (1.2 equiv)

Potassium Carbonate (

) (2.0 equiv) or Triethylamine (

)

Solvent: Acetonitrile (MeCN) or DMF (anhydrous)
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Protocol:

e Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromo-2-
chlorobenzyl bromide (1.0 equiv) in anhydrous MeCN (0.2 M concentration).

o Addition: Add

(2.0 equiv) to the solution.

» Nucleophile Introduction: Dropwise add morpholine (1.2 equiv) at 0°C to control the
exotherm.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Hexane:EtOAc 4:1) or LC-MS. The benzyl bromide spot (

) should disappear, replaced by a more polar amine spot (

).

o Workup:
o Filter off the inorganic salts (

, eXCess

)

o Concentrate the filtrate under reduced pressure.
o Dissolve the residue in EtOAc and wash with water (

) and brine (
)
 Purification: Dry the organic layer over

, filter, and concentrate. If necessary, purify via flash column chromatography (SiOz,
Gradient: 0-30% EtOAc in Hexanes).
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o Salt Formation (Optional): To improve stability, treat the free base in diethyl ether with 4M
HCI in dioxane to precipitate the hydrochloride salt.

Critical Control Points:

» Stoichiometry: Use a slight excess of morpholine to ensure complete consumption of the
benzyl bromide, which is a potent lachrymator and difficult to remove later.

o Temperature: Do not heat excessively (>60°C) to prevent quaternary ammonium salt
formation (over-alkylation).

Medicinal Chemistry Applications

This molecule serves as a versatile "bi-functional" scaffold.[4] The morpholine acts as a
solubility enhancer and hydrogen bond acceptor, while the aryl halides provide orthogonal

reactivity for library generation.

Structural Logic & Functionalization
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Figure 2: Functionalization strategy and downstream therapeutic applications.
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e Cross-Coupling Partner: The bromine at the 4-position is highly reactive toward Pd-catalyzed
cross-couplings (Suzuki, Sonogashira), allowing the attachment of complex heterocycles
while retaining the solubilizing morpholine tail.

o Electronic Modulation: The 2-chloro substituent exerts an inductive electron-withdrawing
effect, deactivating the ring slightly but also providing steric bulk that can lock conformation
in receptor binding pockets (e.g., ortho-effect).

o Therapeutic Relevance:

o HDAC Inhibitors: Benzyl morpholines are common "cap groups" in histone deacetylase
inhibitors, where the morpholine interacts with the solvent-exposed rim of the enzyme.

o Aldose Reductase: Halogenated benzyl derivatives are key intermediates in the synthesis
of selective aldose reductase inhibitors, used in treating diabetic complications.

Safety & Handling (MSDS Summary)
Based on the properties of the precursor (benzyl bromide) and the amine product.
e Hazards:

o Skin/Eye Irritation: The compound is a tertiary amine and likely an irritant. The precursor is
a severe lachrymator; ensure no unreacted benzyl bromide remains.

o Corrosivity: High concentrations may cause burns.
e Handling:
o Wear nitrile gloves, safety goggles, and a lab coat.
o Handle all solids and solutions in a fume hood.
o Storage: Store in a cool, dry place under inert atmosphere (

or Ar) to prevent oxidation of the amine or hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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